4-((2-Cyanophenyl)amino)-2-((2-methoxyethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(2-cyanoanilino)-2-(2-methoxyethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C14H17N3O4/c1-21-7-6-16-12(14(19)20)8-13(18)17-11-5-3-2-4-10(11)9-15/h2-5,12,16H,6-8H2,1H3,(H,17,18)(H,19,20)
• InChI Key: MJMKWVPZLASHDL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(CC(=O)NC1=CC=CC=C1C#N)C(=O)O
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol

Description

4-((2-Cyanophenyl)amino)-2-((2-methoxyethyl)amino)-4-oxobutanoic acid, also known as CMA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMA belongs to the class of small molecules that can modulate the activity of enzymes, receptors, and other biological targets.

Scientific Research Applications

Chemical Interactions and Reactivity

Research on the interactions of 4-oxobutanoic acids reveals their potential in forming complex compounds through reactions with binucleophilic reagents. Studies conducted by Amalʼchieva et al. (2022) on the reactions of 4-oxobutanoic acids and their cyclic analogues with 1,3-binucleophilic agents demonstrate the formation of complex molecules like benzopyrroloxazine(ones), highlighting the compound's reactivity and potential utility in synthesizing novel chemical entities. This reactivity is crucial for developing new materials and understanding chemical bonding and reaction mechanisms Amalʼchieva et al., 2022.

Spectroscopic and Structural Analysis

Vanasundari et al. (2018) conducted molecular docking, vibrational, structural, electronic, and optical studies on derivatives of 4-oxobutanoic acid, revealing significant insights into their stability, charge delocalization, and potential as nonlinear optical materials. This research underscores the compound's application in material science, particularly in developing new optical materials and understanding the structural basis of their properties Vanasundari et al., 2018.

Biochemical and Environmental Applications

The synthesis and application of 4-oxobutanoic acid derivatives in biochemical assays, such as the development of a sensitive ELISA for analyzing organophosphorous insecticide residues in fruit samples, demonstrate the compound's utility in environmental and food safety research. Zhang et al. (2008) synthesized fenthion haptens related to 4-oxobutanoic acid, which facilitated the establishment of an effective assay for detecting fenthion, an organophosphorus insecticide, in agricultural samples. This application is vital for ensuring food safety and monitoring environmental contamination Zhang et al., 2008.